2-(4-Chloro-1H-pyrazol-1-yl)propanoyl chloride

• IUPAC Name: 2-(4-chloropyrazol-1-yl)propanoyl chloride
• InChI: InChI=1S/C6H6Cl2N2O/c1-4(6(8)11)10-3-5(7)2-9-10/h2-4H,1H3
• InChI Key: FBUOZHJIIWUJAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)Cl)N1C=C(C=N1)Cl
• Molecular Formula: C6H6Cl2N2O
• Molecular Weight: 193.03 g/mol
• CAS No.: 1217862-81-1

Description

“2-(4-Chloro-1H-pyrazol-1-yl)propanoyl chloride” is a chemical compound with the molecular formula C6H6Cl2N2O. It is also known as 1H-pyrazole-1-acetyl chloride, 4-chloro-alpha-methyl.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 6 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 1 oxygen atom.

Physical And Chemical Properties Analysis

The molar mass of “this compound” is 193.03.

Scientific Research Applications

Synthesis of Heterocycles

A key area of research involving 2-(4-Chloro-1H-pyrazol-1-yl)propanoyl chloride focuses on its role in the synthesis of heterocyclic compounds. Research has highlighted the compound's utility in generating structurally unique hexasubstituted pyrazolines, which are essential intermediates in producing various heterocyclic structures. These pyrazolines have been utilized in synthesizing cyclopropanes and hydroperoxy substituted pyrazolines, demonstrating effective oxygen-atom transfer reagents. Such synthetic pathways underscore the importance of this compound in facilitating the development of new chemical entities with potential biological applications (Baumstark, Vásquez, & Mctush-Camp, 2013).

Therapeutic Molecule Synthesis

Another significant application is its role in the synthesis of pyrazole heterocycles, compounds with a wide range of biological activities. Pyrazoles are considered pharmacophores due to their presence in many biologically active compounds, including those with anticancer, analgesic, and anti-inflammatory properties. The synthesis of pyrazole derivatives, facilitated by compounds like this compound, contributes significantly to medicinal chemistry, providing a foundation for the development of new therapeutic agents (Dar & Shamsuzzaman, 2015).

Environmental Chemistry

In environmental chemistry, the behavior and fate of chloride ions, including those derived from compounds like this compound, have been studied extensively. Research shows that chloride ions play a critical role in soil and aquatic environments, affecting plant growth and the mobility of pollutants. This research underscores the environmental impact of chloride-containing compounds, contributing to a better understanding of their ecological consequences (White & Broadley, 2001).

Safety and Hazards

“2-(4-Chloro-1H-pyrazol-1-yl)propanoyl chloride” is classified as an irritant.

Future Directions

While specific future directions for “2-(4-Chloro-1H-pyrazol-1-yl)propanoyl chloride” are not available, research into pyrazole derivatives continues due to their diverse pharmacological effects. These compounds may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with leishmania major pteridine reductase 1 (lmptr1), a key enzyme involved in the survival and proliferation of parasites .

Mode of Action

This interaction could potentially inhibit the enzyme’s function, thereby affecting the survival and proliferation of the parasites .

Biochemical Pathways

Given its potential interaction with lmptr1, it may impact the pteridine metabolic pathway, which is crucial for the survival and proliferation of parasites .

Result of Action

If the compound does inhibit lmptr1, it could potentially lead to the death of parasites by disrupting their metabolic processes .

Biochemical Analysis

Biochemical Properties

2-(4-Chloro-1H-pyrazol-1-yl)propanoyl chloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, pyrazole derivatives, including this compound, have been shown to exhibit inhibitory effects on enzymes such as acetylcholinesterase, which is crucial for the breakdown of acetylcholine in the nervous system . This interaction can lead to altered neurotransmission and has potential implications for treating neurological disorders.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, pyrazole derivatives have been reported to induce oxidative stress in cells, leading to the production of reactive oxygen species (ROS) and subsequent cellular damage . Additionally, this compound can affect the expression of genes involved in inflammatory responses, thereby modulating the immune response.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, leading to enzyme inhibition or activation. For instance, this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation . By inhibiting CDKs, this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound remains stable under controlled laboratory conditions, allowing for consistent experimental results . Prolonged exposure to this compound can lead to gradual degradation, which may affect its efficacy over time. Long-term studies have also indicated potential cytotoxic effects on cells, highlighting the need for careful consideration of dosage and exposure duration.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to exhibit therapeutic effects, such as anti-inflammatory and analgesic properties . At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. These findings underscore the importance of determining the optimal dosage range to maximize therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One of the key metabolic pathways includes its conversion to active metabolites through enzymatic reactions . These metabolites can further participate in biochemical reactions, influencing metabolic flux and altering metabolite levels. Understanding the metabolic pathways of this compound is crucial for predicting its pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes, allowing for its accumulation in target tissues . Additionally, binding to plasma proteins can influence its distribution and bioavailability. The localization and accumulation of this compound in specific tissues can impact its therapeutic efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy production. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and potential therapeutic applications.